Cas no 149986-58-3 (4-(3-Methoxybenzyl)piperidine hydrochloride)

• Product Name: 4-(3-Methoxybenzyl)piperidine hydrochloride
• CAS No: 149986-58-3
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• MDL: MFCD08669672
• CID: 100008
• PubChem ID: 43865952
• Update Time: 2025-07-23

4-(3-Methoxybenzyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-[(3-methoxyphenyl)methyl]-, hydrochloride (1:1)
• 4-(3-Methoxybenzyl)piperidine hydrochloride
• 4-[(3-methoxyphenyl)methyl]piperidine,hydrochloride
• 4-(3-Methoxy-benzyl)-piperidine hydrochloride
• 4-[(3-METHOXYPHENYL)METHYL]-PIPERIDINE HYDROCHLORIDE
• REF DUPL: 4-(3-methoxybenzyl)piperidine hydrochloride
• 4-(3-Methoxybenzyl)piperidine HCl
• AK165115
• 4-[(3-methoxyphenyl)methyl]piperidine hydrochloride
• 4-[(3-methoxyphenyl)methyl]piperidine;hydrochloride
• Z2724441489
• Piperidine, 4-[(3-methoxyphenyl)methyl]-, hydrochloride (1:1)
• 4-[(3-Methoxyphenyl)methyl]piperidine--hydrogen chloride (1/1)

• MDL： MFCD08669672
• Inchi： 1S/C13H19NO.ClH/c1-15-13-4-2-3-12(10-13)9-11-5-7-14-8-6-11;/h2-4,10-11,14H,5-9H2,1H3;1H
• InChI Key： IJRLNOSIZVUNGC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)CC1CCNCC1

Computed Properties

• Exact Mass: 241.12300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 21.3

Experimental Properties

• PSA: 21.26000
• LogP: 3.36810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(3-Methoxybenzyl)piperidine hydrochloride

Comprehensive Overview of 4-(3-Methoxybenzyl)piperidine hydrochloride (CAS No. 149986-58-3)

4-(3-Methoxybenzyl)piperidine hydrochloride (CAS No. 149986-58-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its piperidine backbone and 3-methoxybenzyl substituent, has garnered significant attention due to its potential applications in medicinal chemistry. Researchers frequently explore its role as a building block for designing novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

The structural uniqueness of 4-(3-Methoxybenzyl)piperidine hydrochloride lies in its combination of a methoxy aromatic ring and a basic piperidine moiety, which enhances its solubility and bioavailability. These properties make it a valuable intermediate in synthesizing compounds with potential neuropharmacological activity. Recent studies highlight its relevance in addressing contemporary health challenges, such as neurodegenerative disorders and mood regulation, aligning with growing public interest in mental health solutions.

From a synthetic perspective, CAS No. 149986-58-3 is often employed in multistep organic reactions, including reductive amination and N-alkylation protocols. Its hydrochloride salt form ensures stability during storage and handling, a critical factor for industrial-scale production. Laboratories prioritize this compound for its reproducibility in generating high-purity derivatives, a key requirement in drug discovery pipelines.

Emerging trends in precision medicine have further amplified the demand for tailored compounds like 4-(3-Methoxybenzyl)piperidine hydrochloride. Search engine analytics reveal frequent queries about its synthetic routes, spectroscopic data (e.g., NMR, HPLC), and supplier availability, reflecting the compound's commercial and academic significance. Notably, its compatibility with green chemistry principles—such as solvent optimization—resonates with sustainability-focused research initiatives.

Quality control protocols for 149986-58-3 typically involve rigorous chromatographic analysis and melting point determination to verify batch consistency. Regulatory-compliant documentation, including Certificates of Analysis (CoA), is essential for end-users in regulated industries. This aligns with the broader pharmaceutical sector's emphasis on traceability and Good Manufacturing Practices (GMP).

In summary, 4-(3-Methoxybenzyl)piperidine hydrochloride represents a versatile tool for modern chemical research, bridging gaps between structural diversity and therapeutic innovation. Its continued exploration underscores the intersection of organic synthesis and biomedical advancement, offering promising avenues for future scientific breakthroughs.